3-Ethyl-1-phenyl-1h-pyrazole-4-carbaldehyde

• CAS No.: 864408-58-2
• Molecular Formula: C12H12N2O
• Molecular Weight: 200.24 g/mol
• IUPAC Name: 3-ethyl-1-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C12H12N2O/c1-2-12-10(9-15)8-14(13-12)11-6-4-3-5-7-11/h3-9H,2H2,1H3
• InChI Key: WAGPCJNMXFYFBB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN(C=C1C=O)C2=CC=CC=C2

Description

3-Ethyl-1-phenyl-1h-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C12H12N2O and its molecular weight is 200.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To an ice cold solution of N,N-dimethylformamide (4.59 mL, 59.36 mmol) and phosphoryl chloride (5.52 mL, 59.36 mmol) add a solution of N-[1-methyl-prop-(E)-ylidene]-N′-phenyl-hydrazine (3.21 g, 19.79 mmol) in N,N-dimethylformamide (2 mL) dropwise. Warm to room temperature, then heat to 75° C. for 5 hr. Cool to room temperature and pour into an ice-cold solution of saturated potassium carbonate. Extract with DCM (3×20 mL), pass through an IST Phase Separator Frit® and concentrate. Purify (silica gel chromatography, eluting with 0:100 to 20:80 ethyl acetate:isohexane), to give the title compound as a brown solid (600 mg, 15%). MS (ES): m/z=201 [M+H]+.